Cas no 2228536-58-9 (O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine)

• Product Name: O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine
• CAS No: 2228536-58-9
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 6299395
• PubChem ID: 165701881
• Update Time: 2025-05-19

O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine
• EN300-1934641
• 2228536-58-9
• O-[1-(3-bromo-2,4-difluorophenyl)ethyl]hydroxylamine

• Inchi： 1S/C8H8BrF2NO/c1-4(13-12)5-2-3-6(10)7(9)8(5)11/h2-4H,12H2,1H3
• InChI Key： JMGKSYWQSATJJN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C(C)ON)F

Computed Properties

• Exact Mass: 250.97573g/mol
• Monoisotopic Mass: 250.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228536-58-9 and Product Name: O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine

The compound with the CAS number 2228536-58-9 and the product name O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both bromine and fluorine substituents in the aromatic ring, along with the hydroxylamine functional group, makes this molecule a promising candidate for further investigation.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug discovery. The 3-bromo-2,4-difluorophenyl moiety is particularly intriguing because it can enhance the metabolic stability and binding affinity of drug candidates. The ethylhydroxylamine group introduces a polar and nucleophilic moiety, which can be exploited for interactions with biological targets. This combination of structural features suggests that O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine may exhibit interesting pharmacological properties.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The bromo and fluoro substituents are well-known for their ability to modulate pharmacokinetic properties, such as lipophilicity and metabolic clearance. Additionally, the hydroxylamine group is a versatile functional group that can participate in hydrogen bonding and other non-covalent interactions, which are essential for enzyme inhibition and receptor binding.

Current research in this area has demonstrated that compounds containing halogen atoms can exhibit enhanced binding to biological targets due to their ability to form multiple hydrogen bonds and π-stacking interactions. For instance, studies have shown that 3-bromo-2,4-difluorophenyl derivatives can interact with enzymes through both hydrophobic and polar interactions. This makes them particularly useful in the design of inhibitors for therapeutic targets such as kinases and proteases.

The ethylhydroxylamine moiety in O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine adds another layer of complexity to its potential biological activity. Hydroxylamine derivatives are known to be bioactive molecules, often exhibiting properties such as antioxidant activity or enzyme inhibition. The combination of these features suggests that this compound may have multiple mechanisms of action, making it a valuable scaffold for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of novel compounds with high accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In one notable study, virtual screening techniques were used to identify O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine as a potential inhibitor of a target protein involved in cancer progression. The study predicted that this compound could bind tightly to the active site of the enzyme, leading to potent inhibitory effects.

In vitro experiments have begun to validate these computational predictions. Initial assays have shown that O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine exhibits significant inhibitory activity against several enzymes relevant to cancer metabolism. The presence of both bromine and fluorine substituents appears to enhance its binding affinity, while the hydroxylamine group contributes to its specificity. These findings are encouraging and warrant further investigation into its potential as a lead compound for drug development.

The synthesis of O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine presents an interesting challenge due to its complex structure. However, modern synthetic techniques have made it possible to construct such molecules efficiently. One approach involves a multi-step synthesis starting from commercially available precursors. The key steps include halogenation reactions followed by nucleophilic substitution with ethylene oxide or a similar electrophile.

Once synthesized, the compound can be subjected to various analytical techniques to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for this purpose. These methods provide detailed information about the molecular structure and purity of the compound, ensuring that it is suitable for subsequent biological testing.

The potential applications of O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine extend beyond cancer therapy. Researchers are exploring its utility in other areas such as anti-inflammatory drug development. The structural features of this compound make it a versatile scaffold that can be modified to target different biological pathways. For example, additional functional groups can be introduced to enhance its solubility or improve its bioavailability.

In conclusion,O-1-(3-bromo-2,4-difluorophenyl)ethylhydroxylamine, with CAS number 2228536-58-9, represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for therapeutic use.